4-Amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride

• IUPAC Name: 4-amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C8H11N3O.ClH/c1-11(2)8(12)6-5-10-4-3-7(6)9;/h3-5H,1-2H3,(H2,9,10);1H
• InChI Key: LIYIXYHDOOWFDD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CN=C1)N.Cl
• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol
• CAS No.: 2309459-91-2

Description

4-Amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C8H12ClN3O and its molecular weight is 201.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis of 8-azapurin-6-ones

The compound has been utilized in the synthesis of 2-substituted 8-azapurin-6-ones from 4-amino-1,2,3-triazole-5-carboxamides and amidines, demonstrating its value in producing specific nitrogen-containing heterocycles (A. Albert & A. Trotter, 1979).

Development of Cytostatic Agents

It has been explored for the preparation of N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides, showing potential in the development of new cytostatic agents for cancer treatment (K. Bielawski et al., 1993).

Creation of Novel Polyamides

The compound contributes to the synthesis of new polyamides containing pyridyl moieties, which are significant for their thermal properties and solubility in polar solvents, highlighting its application in materials science (K. Faghihi & Zohreh Mozaffari, 2008).

Synthesis of Aromatic Polyamides and Polyimides

It has been used in the synthesis of aromatic polyamides and polyimides based on specific diamines and diacids, showcasing its utility in producing polymers with high thermal stability and solubility (Chin-Ping Yang & Jiun-Hung Lin, 1995).

Biodegradability Studies

The compound plays a role in the synthesis of polyesteramides containing peptide linkages, with applications in biodegradable polymers for agricultural or biomedical use (Yujiang Fan et al., 2000).

Peptide Synthesis

Its derivatives have been utilized in peptide synthesis, indicating its importance in the creation of peptides without the undesired racemization, relevant for pharmaceutical applications (Isamu Shiina & Yo-ichi Kawakita, 2003).

Heterocyclic Synthesis

The compound serves as a precursor in the synthesis of various heterocyclic compounds, illustrating its versatility in organic chemistry and potential for generating novel compounds with specific properties (A. Fadda et al., 2012).